Cas no 263399-34-4 ((+/-)9,10-DiHOME)
(+/-)9,10-DiHOME Chemical and Physical Properties
Names and Identifiers
-
- 12-Octadecenoic acid,9,10-dihydroxy-, (12Z)-
- (+/-)-THREO-9,10-DIHYDROXY-12(Z)-OCTADECENOIC ACID
- (±)9,10-DiHOME
- LEUKOTOXIN DIOL
- NS00134131
- PD020922
- (Z,9S,10R)-9,10-dihydroxyoctadec-12-enoic acid
- (9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
- 263399-34-4
- (+/-)9,10-DiHOME
- CS-0138371
- (12Z)-9,10-Dihydroxyoctadec-12-enoic acid
- HY-131670
- 9,10-hydroxyoctadec-12(Z)-enoic acid
- Q27140057
- 9,10-DiHOME
- 9,10-dihydroxy-12Z-octadecenoic acid
- (Z)-9,10-Dihydroxyoctadec-12-enoic acid
- LMFA02000229
- 9,10-DHOA
- ( inverted exclamation markA)9,10-DiHOME
- 9,10-DIHYDROXYOCTADEC-12-ENOIC ACID
- 9,10-DHOME
- leukotoxin
- XEBKSQSGNGRGDW-YFHOEESVSA-N
- SCHEMBL6904460
- CHEBI:72663
-
- Inchi: 1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17+/m1/s1
- InChI Key: XEBKSQSGNGRGDW-XKJZPFPASA-N
- SMILES: O[C@H]([C@@H](C/C=C\CCCCC)O)CCCCCCCC(=O)O
Computed Properties
- Exact Mass: 314.24600
- Monoisotopic Mass: 314.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 4.6
Experimental Properties
- PSA: 77.76000
- LogP: 4.05010
(+/-)9,10-DiHOME Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65844-100ug |
(±)9(10)-DiHOME |
263399-34-4 | 98% | 100ug |
¥1269.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65844-25ug |
(±)9(10)-DiHOME |
263399-34-4 | 98% | 25ug |
¥377.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65844-50ug |
(±)9(10)-DiHOME |
263399-34-4 | 98% | 50ug |
¥725.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65844-500ug |
(±)9(10)-DiHOME |
263399-34-4 | 98% | 500ug |
¥5443.00 | 2023-09-08 | |
| TRC | D446388-.025mg |
(+/-)9,10-DiHOME |
263399-34-4 | .025mg |
$ 170.00 | 2023-02-03 | ||
| TRC | D446388-.1mg |
(+/-)9,10-DiHOME |
263399-34-4 | 1mg |
$586.00 | 2023-05-18 | ||
| TRC | D446388-.5mg |
(+/-)9,10-DiHOME |
263399-34-4 | 5mg |
$2945.00 | 2023-05-18 | ||
| Larodan | 14-1869-4-5mg |
threo-9,10-Dihydroxy-12(Z)-octadecenoic acid |
263399-34-4 | >98% | 5mg |
€345.00 | 2023-09-19 | |
| TRC | D446388-25μg |
(+/-)9,10-DiHOME |
263399-34-4 | 25μg |
$ 170.00 | 2022-06-05 | ||
| TRC | D446388-100μg |
(+/-)9,10-DiHOME |
263399-34-4 | 100μg |
$ 510.00 | 2022-06-05 |
(+/-)9,10-DiHOME Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (+/-)9,10-DiHOME
Comprehensive Overview of (+/-)9,10-DiHOME (CAS No. 263399-34-4): Properties, Applications, and Research Insights
(+/-)9,10-DiHOME (CAS No. 263399-34-4) is a bioactive lipid metabolite belonging to the family of oxylipins, which are oxygenated derivatives of polyunsaturated fatty acids. This compound has garnered significant attention in recent years due to its potential roles in physiological and pathological processes, including inflammation, oxidative stress, and cellular signaling. Researchers and healthcare professionals are increasingly interested in understanding its mechanisms of action, particularly in the context of metabolic disorders and immune responses.
The chemical structure of (+/-)9,10-DiHOME features a dihydroxyoctadecenoic acid backbone, which contributes to its unique biological activities. Its CAS number, 263399-34-4, is a critical identifier for researchers sourcing high-purity standards for analytical or experimental purposes. The racemic form (+/-) indicates a mixture of both enantiomers, which may exhibit distinct biological effects—a topic of ongoing investigation in stereochemistry and pharmacology.
In the realm of oxylipin research, (+/-)9,10-DiHOME is often studied alongside other lipid mediators like 9-HODE and 13-HODE, as these compounds collectively influence inflammatory pathways. Recent studies highlight its dual role as both a pro-inflammatory and pro-resolving molecule, depending on the cellular context. This duality makes it a compelling subject for precision medicine applications, where modulating lipid signaling could offer therapeutic benefits for conditions such as diabetes or cardiovascular diseases.
From a technical standpoint, (+/-)9,10-DiHOME is frequently analyzed using LC-MS/MS (liquid chromatography-tandem mass spectrometry), a gold-standard method for quantifying lipid metabolites in biological samples. Its detection in human plasma, urine, and tissues has spurred interest in its potential as a biomarker for oxidative stress-related disorders. Laboratories specializing in metabolomics often include this compound in their panels to assess lipid peroxidation levels.
The commercial availability of (+/-)9,10-DiHOME (CAS No. 263399-34-4) has expanded with the growing demand for reference standards in academic and industrial research. Suppliers typically offer it in powder or solution form, with purity levels exceeding 95% for rigorous experimental requirements. Storage recommendations usually emphasize protection from light and oxygen to prevent degradation, given its sensitivity to oxidative conditions.
Emerging trends in nutritional science have also explored the interplay between dietary fats and endogenous oxylipin production, including (+/-)9,10-DiHOME. For instance, diets rich in linoleic acid—a precursor to this metabolite—may influence its concentrations in vivo, linking nutrition to inflammatory modulation. This connection aligns with current consumer interests in anti-inflammatory diets and functional foods.
In biomedical engineering, researchers are investigating the incorporation of (+/-)9,10-DiHOME into drug-delivery systems to enhance targeting efficiency. Its amphiphilic nature allows for potential applications in nanocarrier designs, particularly for therapies addressing localized inflammation. Such innovations resonate with the broader push toward personalized therapeutics in modern pharmacology.
Despite its promise, challenges remain in standardizing (+/-)9,10-DiHOME measurements across laboratories due to matrix effects and extraction variability. The scientific community continues to refine protocols, with recent ISO guidelines providing frameworks for reproducible quantification. These efforts support its transition from research benches to potential clinical applications.
Environmental scientists have also detected (+/-)9,10-DiHOME in ecological studies, where it serves as an indicator of plant stress responses. Its presence in soil and aquatic systems underscores the cross-disciplinary relevance of this metabolite, bridging gaps between human health and environmental monitoring.
For researchers exploring lipidomics data interpretation, computational tools now include (+/-)9,10-DiHOME in spectral libraries, enabling faster identification in untargeted analyses. This integration reflects the compound’s established position in the lipid mediator landscape and facilitates high-throughput screening in systems biology approaches.
263399-34-4 ((+/-)9,10-DiHOME) Related Products
- 26402-31-3(Propylene glycol monoricinoleate)
- 1330-80-9(2-hydroxypropyl (9E)-octadec-9-enoate)
- 141-22-0(Ricinoleic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)